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Compound of Interest

Compound Name: 2-Isopropylhydroquinone

CAS No.: 2349-71-5

Cat. No.: B1596180

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Immediate Safety and Hazard Assessment:
Understanding the Risks
2-Isopropylhydroquinone, a derivative of hydroquinone, is a compound that requires careful

handling throughout its lifecycle, including disposal. While a specific Safety Data Sheet (SDS)

for 2-Isopropylhydroquinone is not readily available, data from the parent compound,

hydroquinone, and GHS classifications provide a strong basis for assessing its hazards.[1]

Primary Hazards:

Harmful if swallowed: Oral ingestion can lead to acute toxicity.[2]

Causes skin irritation and may cause an allergic skin reaction: Direct contact can lead to skin

irritation and sensitization.[1][2]
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Causes serious eye damage: Contact with eyes can result in severe irritation and potential

long-term damage.[1][2]

Suspected of causing genetic defects and cancer: Due to its relation to hydroquinone, it

should be handled as a potential mutagen and carcinogen.[1]

Very toxic to aquatic life with long-lasting effects: Improper disposal poses a significant threat

to the environment.[1]

Personal Protective Equipment (PPE): Your First Line of
Defense
A robust PPE protocol is non-negotiable when handling 2-Isopropylhydroquinone waste. The

following table outlines the minimum required PPE.

Situation Required Personal Protective Equipment

Handling Solid Waste

- Nitrile gloves (double-gloving recommended)-

Laboratory coat- Safety glasses with side

shields or chemical splash goggles- N95 or

higher rated respirator (if not handled in a

certified chemical fume hood)

Handling Liquid Waste (Solutions)
- Nitrile gloves- Laboratory coat- Safety glasses

with side shields or chemical splash goggles

Cleaning Spills

- Nitrile gloves (double-gloving recommended)-

Laboratory coat- Safety glasses with side

shields or chemical splash goggles- Disposable

shoe covers

Waste Classification and Segregation: A Critical
Step for Compliance
Proper classification of 2-Isopropylhydroquinone waste is paramount for ensuring legal and

safe disposal. Based on its hazardous properties, it must be managed as hazardous waste.
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Regulatory Considerations:

While a specific EPA waste code for 2-Isopropylhydroquinone is not explicitly listed, wastes

from the production of tri- and tetrachlorophenols are listed under the F020 waste code.[3]

Given the structural similarity, it is prudent to manage 2-Isopropylhydroquinone waste with a

high degree of caution, adhering to regulations for toxic organic compounds. It is

recommended to consult with your institution's Environmental Health and Safety (EHS) office

for specific guidance on waste stream profiling and assigning the appropriate waste codes.

Waste Segregation:

Solid Waste: Collect all solid 2-Isopropylhydroquinone waste, including contaminated

labware (e.g., pipette tips, tubes, weigh boats), and contaminated PPE (gloves, shoe covers)

in a designated, leak-proof, and clearly labeled hazardous waste container.[4]

Liquid Waste: Collect all solutions containing 2-Isopropylhydroquinone in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste

streams unless compatibility has been confirmed by your EHS office.[4]

Sharps: Any sharps (e.g., needles, razor blades) contaminated with 2-
Isopropylhydroquinone must be disposed of in a designated sharps container that is also

labeled as hazardous waste.[5]

Step-by-Step Disposal Protocol
This protocol provides a systematic approach to the disposal of 2-Isopropylhydroquinone
waste, ensuring safety and compliance at every stage.

Solid Waste Disposal
Container Selection: Use a UN-approved, puncture-resistant container with a secure lid. The

container should be compatible with the chemical properties of 2-Isopropylhydroquinone.

Labeling: Immediately upon starting a waste container, affix a hazardous waste label. The

label must include:

The words "Hazardous Waste"
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The full chemical name: "2-Isopropylhydroquinone"

The accumulation start date

The hazard characteristics (e.g., Toxic, Irritant)

Collection: Place all solid waste contaminated with 2-Isopropylhydroquinone directly into

the labeled container. This includes used gloves, contaminated wipes, and disposable

labware.

Storage: Store the sealed waste container in a designated satellite accumulation area (SAA)

within the laboratory. The SAA should be away from general traffic and incompatible

materials.

Pickup Request: Once the container is full, or before the regulatory accumulation time limit is

reached, submit a request for waste pickup through your institution's EHS department.

Liquid Waste Disposal
Container Selection: Use a chemically resistant container with a screw-top cap, such as a

high-density polyethylene (HDPE) carboy. Ensure the container is clean and dry before use.

Labeling: As with solid waste, label the liquid waste container immediately with a hazardous

waste label containing all the required information.

Collection: Carefully pour liquid waste containing 2-Isopropylhydroquinone into the

designated container using a funnel to prevent spills.

Storage: Keep the liquid waste container tightly sealed when not in use and store it in

secondary containment (e.g., a chemical-resistant tray or tub) within the SAA.

Pickup Request: Follow your institution's procedures to request a pickup of the full liquid

waste container.

Disposal of Empty Containers
Empty containers that held pure 2-Isopropylhydroquinone must be managed as hazardous

waste unless they are triple-rinsed.
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Triple Rinsing:

Rinse the container with a suitable solvent (e.g., acetone or ethanol) three times.

Collect the rinsate as hazardous liquid waste.

Allow the container to air dry completely in a fume hood.

Disposal of Rinsed Containers: Once triple-rinsed and dry, the container can typically be

disposed of in the regular trash after defacing the original label. However, confirm this

procedure with your local EHS guidelines.

Chemical Neutralization: A Note of Caution
While chemical neutralization can be a method to render some hazardous waste less harmful,

it is not recommended for 2-Isopropylhydroquinone in a standard laboratory setting without

specific, validated protocols and the direct oversight of an EHS professional. The oxidation of

hydroquinones can produce more toxic byproducts, such as benzoquinones.[6] Advanced

Oxidation Processes (AOPs) have been studied for the degradation of phenolic compounds,

but these are specialized industrial treatments and not suitable for in-lab disposal.[7]

Emergency Procedures: Spill Management
In the event of a 2-Isopropylhydroquinone spill, immediate and appropriate action is crucial to

mitigate exposure and environmental contamination.

Spill Response Decision Tree
Caption: Decision tree for responding to a 2-Isopropylhydroquinone spill.

Small Spill Cleanup Protocol (for trained personnel with
appropriate PPE)

Alert Personnel: Inform others in the immediate area of the spill.

Control Ignition Sources: If the spilled material is in a flammable solvent, eliminate all

sources of ignition.
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Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or

commercial sorbent pads) to dike the spill and prevent it from spreading.

Cleanup:

Solids: Carefully sweep the solid material into a dustpan, minimizing dust generation.

Place the material into a labeled hazardous waste container.

Liquids: Absorb the spilled liquid with the containment material. Place the saturated

absorbent into a labeled hazardous waste container.

Decontamination: Clean the spill area with a detergent and water solution, followed by a final

rinse with water. Collect all cleaning materials as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department, even if it is a

small, contained incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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